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Compound of Interest

Compound Name: Pentadecylcyclohexane
CAS No.: 6006-95-7
Cat. No.: B1584702

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of pentadecylcyclohexane, focusing on its
definitive identification through its CAS number and a detailed analysis of its spectral data. As a
long-chain alkyl-substituted cycloalkane, understanding its structural characteristics is crucial
for its application in various fields, including materials science and as a reference standard in
analytical chemistry. This document synthesizes information from authoritative databases to
offer field-proven insights into its molecular structure and spectroscopic properties.

Core ldentification: CAS Number and Molecular
Formula

Definitive identification of a chemical substance is paramount for regulatory compliance, safety,
and scientific accuracy. Pentadecylcyclohexane is uniquely identified by the following:

o CAS Registry Number: 6006-95-7[1][2][3][4][5][6][7]
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e Molecular Formula: C21Ha2[1][2][3][4][8]
e Molecular Weight: 294.56 g/mol [1][3][4][8]
» Synonyms: n-Pentadecylcyclohexane, 1-Cyclohexylpentadecane[1][2][3][6][7][8]

The structure consists of a fifteen-carbon alkyl chain (pentadecyl group) attached to a
cyclohexane ring. This combination of a bulky, flexible aliphatic chain and a cyclic moiety
dictates its physical and chemical properties, such as its high hydrophobicity and low volatility.

[2]
Molecular Structure of Pentadecylcyclohexane

Caption: 2D representation of the pentadecylcyclohexane molecule.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques are indispensable for confirming the structure of organic molecules.
The following sections detail the expected and reported spectral data for
pentadecylcyclohexane.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) provides information about the molecular
weight and fragmentation pattern of a molecule. The NIST WebBook provides the mass
spectrum for n-pentadecylcyclohexane.[6][9][10]

Data Summary:

Property Value Source
Molecular lon (M%) m/z 294 NIST[6]
Base Peak m/z 83 NIST[6]
] m/z 41, 55, 69, 83, 97, 111,
Key Fragmentation lons NIST[6]
125, etc.
Interpretation:
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The molecular ion peak at m/z 294 confirms the molecular weight of pentadecylcyclohexane
(C21Ha42). The fragmentation pattern is characteristic of alkylcyclohexanes. The base peak at
m/z 83 corresponds to the stable cyclohexyl cation ([CeH11]*), formed by cleavage of the bond
between the cyclohexane ring and the pentadecyl chain. The series of peaks separated by 14
mass units (CHz) in the lower mass region (m/z 41, 55, 69, etc.) are characteristic of the
fragmentation of the long alkyl chain.

Fragmentation Workflow

C-C Bond Cleavage

Pentadecylcyclohexane
(m/z 294) Chain Fragmentation

I )

Click to download full resolution via product page

Caption: Key fragmentation pathways of pentadecylcyclohexane in EI-MS.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides information about the different carbon environments in a
molecule. Based on the structure of pentadecylcyclohexane, a distinct set of signals is
expected, corresponding to the carbons of the cyclohexane ring and the pentadecyl chain.
PubChem indicates the availability of 13C NMR data for this compound.[8]

Predicted Chemical Shifts:
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Predicted Chemical Shift .
Carbon Atom(s) Rationale

(ppm)

) Standard chemical shift for a
CHs (Terminal methyl of ) )
~14 terminal methyl group in a long
pentadecyl) ]
alkyl chain.

) Overlapping signals for the
(CHz2)13 (Methylene groups in
) ~22-32 bulk of the methylene groups
the pentadecyl chain) ) )
in the alkyl chain.

Deshielded due to the
CH:z (Adjacent to cyclohexane)  ~33-38 proximity of the cyclohexane

ring.

The carbon atom of the
CH (Cyclohexane, substituted)  ~35-40 cyclohexane ring bonded to
the pentadecyl group.

Chemical shifts for the

CH:z (Cyclohexane, non- 26.28 remaining five methylene
substituted) groups in the cyclohexane
ring.

Note: These are predicted values based on standard chemical shift ranges for similar
structures. Actual experimental values may vary slightly.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy provides information about the different proton environments in a
molecule. For pentadecylcyclohexane, the spectrum is expected to be dominated by signals
from the numerous CH:z groups. PubChem indicates the availability of tH NMR data.[8]

Predicted Chemical Shifts and Multiplicities:
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Predicted Chemical

Proton(s) . Multiplicity Rationale
Shift (ppm)

CHs (Terminal methyl ) Coupled to the
~0.8-0.9 Triplet () ]

of pentadecyl) adjacent CHz group.

(CHa)1a (Methylene Overlapping signals

groups in the ~1.2-1.4 Broad multiplet

from the numerous

i methylene protons in
pentadecyl chain) )
the long alkyl chain.

CHz (Adjacent to ) Protons on the carbon
~1.1-1.3 Multiplet ] ]
cyclohexane) adjacent to the ring.

Proton on the
~1.6-1.8 Multiplet substituted carbon of

the cyclohexane ring.

CH (Cyclohexane,
substituted)

Complex, overlapping

signals from the axial
CHz (Cyclohexane, ) )
) ~0.8-1.8 Multiplet and equatorial protons
non-substituted)
of the cyclohexane

ring.[11]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. As an
alkane, the IR spectrum of pentadecylcyclohexane is expected to be relatively simple,
showing characteristic C-H and C-C bond vibrations. The NIST WebBook provides a gas-phase
IR spectrum for this compound.[1]

Characteristic Absorption Bands:
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Wavenumber (cm~—?) Vibration Type Intensity
2850-2960 C-H stretch (sp?® C-H) Strong
1450-1470 CH:z bend (scissoring) Medium
1370-1380 CHs bend (symmetric) Weak
~720 CHz rock (long chain) Weak

Interpretation:

The strong absorptions in the 2850-2960 cm~* region are indicative of the stretching vibrations
of the numerous sp3-hybridized C-H bonds in the molecule. The bending vibrations for the CH2
and CHs groups appear in the 1450-1470 cm~t and 1370-1380 cm™! regions, respectively. The
absence of significant peaks in other regions (e.g., >3000 cm~1 for C=C-H or C=C-H, 1600-
1800 cm~1 for C=0) confirms the saturated alkane nature of pentadecylcyclohexane.

Experimental Protocols

While specific experimental protocols for the acquisition of the referenced spectra are not
detailed in the source materials, standard analytical procedures for each technique would be

employed.

General Workflow for Spectroscopic Analysis
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Sample Preparation

Pentadecylcyclohexane Sample

'

Dissolve in appropriate

solvent (e.g., CDCIs for NMR)

or use neat (for IR)

Mass Spectrometry (EI-MS)

Instrumental Analysi\
‘ Infrared Spectroscopy (FTIR) \

NMR Spectroscopy
(*H and 13C)

Process raw data
(e.g., Fourier transform)

'

Analyze spectra for:
- Molecular weight
- Fragmentation patterns
- Chemical shifts
- Functional groups

Confirm Molecular Structure

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of pentadecylcyclohexane.

Synthesis Outline
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While detailed synthesis protocols are beyond the scope of this guide,
pentadecylcyclohexane can be synthesized through the hydrogenation of the corresponding
aromatic precursor, pentadecylbenzene. This is a common method for the preparation of
alkylcyclohexanes.[12]

Reaction Scheme:

Pentadecylbenzene + Hz (in the presence of a catalyst like Rhodium or Palladium) —
Pentadecylcyclohexane

This process involves the reduction of the aromatic ring to a cyclohexane ring under catalytic
conditions.

Conclusion

The definitive identification of pentadecylcyclohexane is established by its CAS number,
6006-95-7. Its molecular structure is unequivocally confirmed through a combination of mass
spectrometry, NMR spectroscopy (*H and 13C), and infrared spectroscopy. The spectral data
are consistent with a C21Ha2 saturated hydrocarbon composed of a pentadecyl chain attached
to a cyclohexane ring. This guide provides a foundational understanding of the key analytical
data for pentadecylcyclohexane, serving as a valuable resource for researchers and
professionals in the chemical and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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